Cas no 23438-23-5 (2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-)

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl- structure
23438-23-5 structure
Product Name:2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
CAS No:23438-23-5
MF:C7H8O2
MW:124.137222290039
CID:257646
PubChem ID:100411
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
    • 4-hydroxy-4-methylcyclohexa-2,5-dien-1-one
    • 2, 4-hydroxy-4-methyl-
    • 4-Hydroxy-4-methyl-2,5-cyclohexadien-1-one
    • 4-hydroxy-4-methyl-2,5-cyclohexadienone
    • 4-hydroxy-4-methyl-2,5-cyclohexanedienone
    • 4-hydroxy-4-methylcyclohexa-2
    • 4-hydroxy-4-methylcyclohexa-2,5-dienone
    • 4-Hydroxy-4-methyl-cyclohexa-2,5-dienone
    • AC1L2OOY
    • AC1Q6ABY
    • AR-1G2728
    • MUBYTRYBVWQAKF-UHFFFAOYSA-
    • NCIMech_000724
    • NSC295156
    • 4-HYDROXY4-METHYLCYCLOHEXA-2,5-DIEN-1-ONE
    • 2,5-Cyclohexadien-1-one, 4-hydroxy-4-methyl-
    • PD011922
    • DTXSID50177993
    • NCI60_002459
    • CCG-35871
    • InChI=1/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
    • NSC-295156
    • UNII-VPY14AV9DE
    • NSC 295156
    • 23438-23-5
    • 4-hydroxy-4-methyl-cyclohexa-2,5-dien-1-one
    • VPY14AV9DE
    • CHEMBL1982488
    • Inchi: 1S/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
    • InChI Key: MUBYTRYBVWQAKF-UHFFFAOYSA-N
    • SMILES: OC1(C)C=CC(C=C1)=O

Computed Properties

  • Exact Mass: 124.05244
  • Monoisotopic Mass: 124.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.182
  • Boiling Point: 257°C at 760 mmHg
  • Flash Point: 106.3°C
  • Refractive Index: 1.545
  • PSA: 37.3
  • LogP: 0.43250
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.